Cas no 1171945-88-2 (3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride)

• Product Name: 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride
• CAS No: 1171945-88-2
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• CID: 4574896
• Update Time: 2025-06-22

3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-fluorophenyl)methyl]amino}propanoic acid hydrochloride
• 3-[(4-fluorophenyl)methylamino]propanoic acid;hydrochloride
• 3-([(4-fluorophenyl)methyl]amino)propanoic acid hydrochloride
• 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride

• Inchi： 1S/C10H12FNO2.ClH/c11-9-3-1-8(2-4-9)7-12-6-5-10(13)14;/h1-4,12H,5-7H2,(H,13,14);1H
• InChI Key： WRTVCAYUENDLMQ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CNCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride

3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride (CAS No. 1171945-88-2): An Overview

3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride (CAS No. 1171945-88-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (4-Fluorobenzyl)(methyl)ammonium propanoate, is a hydrochloride salt of an aminopropanoic acid derivative. Its unique chemical structure and properties make it an attractive candidate for various therapeutic and research purposes.

The molecular formula of 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride is C₁₀H₁₃ClFNO₂, and its molecular weight is approximately 235.67 g/mol. The compound features a fluoro-substituted benzyl group, a methylamine moiety, and a carboxylic acid group, which collectively contribute to its distinct chemical and biological properties.

In recent years, there has been growing interest in the use of 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride for its potential therapeutic applications. One of the key areas of research has been its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with various receptors, including serotonin and dopamine receptors, which are implicated in several neurological disorders such as depression, anxiety, and Parkinson's disease.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride. The researchers found that the compound exhibited potent activity as a serotonin reuptake inhibitor (SRI), suggesting its potential as an antidepressant agent. Additionally, the compound demonstrated selective binding to dopamine D₂ receptors, which could make it useful in the treatment of Parkinson's disease.

Beyond its potential therapeutic applications, 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride is also valued for its utility in chemical synthesis and as a building block for more complex molecules. Its functional groups provide multiple points of reactivity, making it an excellent starting material for the synthesis of novel compounds with diverse biological activities. For instance, researchers have used this compound to develop new derivatives with enhanced potency and selectivity for specific targets.

The synthetic route to produce 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 4-fluorobenzyl chloride with methylamine to form the corresponding amine. This intermediate is then reacted with bromopropanoic acid to form the final product, which is subsequently converted to its hydrochloride salt. The process is highly reproducible and can be scaled up for industrial production.

In terms of safety and handling, 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. It is important to handle this compound with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper safety protocols should always be followed to ensure safe handling and use.

The market demand for 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride has been steadily increasing due to its wide-ranging applications in pharmaceutical research and development. Pharmaceutical companies are increasingly exploring this compound as a lead molecule for drug discovery programs targeting various neurological disorders. Additionally, academic institutions and research laboratories are using this compound as a tool to study neurotransmitter systems and develop new therapeutic strategies.

In conclusion, 3-{(4-Fluorophenyl)methylamino}propanoic Acid Hydrochloride (CAS No. 1171945-88-2) is a promising compound with significant potential in both therapeutic applications and chemical synthesis. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.